Cas no 946249-44-1 (4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide)

• Product Name: 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• CAS No: 946249-44-1
• MF: C₁₉H₂₅N₅O₃
• MW: 371.433503866196
• CID: 6353108
• PubChem ID: 42473612
• Update Time: 2025-05-20

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• 946249-44-1
• F2442-0463
• AKOS024648399

• Inchi： 1S/C19H25N5O3/c1-4-27-18-13-17(20-14(2)21-18)23-9-11-24(12-10-23)19(25)22-15-7-5-6-8-16(15)26-3/h5-8,13H,4,9-12H2,1-3H3,(H,22,25)
• InChI Key： ZXTMSXDHCJPAFA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1OC)N1CCN(C2C=C(N=C(C)N=2)OCC)CC1

Computed Properties

• Exact Mass: 371.19573968g/mol
• Monoisotopic Mass: 371.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide

Introduction to 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide (CAS No. 946249-44-1)

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide, identified by the CAS number 946249-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide incorporates a piperazine moiety, which is a common pharmacophore in many bioactive molecules. Piperazines are known for their ability to interact with various biological targets, including enzymes and receptors, due to their cationic nitrogen atoms. The presence of this moiety in the compound suggests potential applications in modulating neurological and cardiovascular functions, areas where piperazine-based compounds have been extensively studied.

In addition to the piperazine ring, the compound features a pyrimidine derivative at the 6-position, which is further substituted with an ethoxy group. This substitution pattern enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. The 2-methoxyphenyl group at the N-position adds another layer of complexity, contributing to the compound's overall pharmacokinetic profile. These structural elements collectively contribute to the molecule's potential as a lead compound in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The virtual screening of databases has identified 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide as a candidate for further experimental validation. Studies using docking simulations have suggested that this compound may interact with targets involved in inflammation and pain modulation, making it a potential therapeutic agent for conditions such as arthritis and neuropathic pain.

The synthesis of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethoxy group on the pyrimidine ring and the methoxyphenyl group on the piperazine ring are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined the synthesis process, making it more efficient and scalable.

Pharmacological studies have begun to explore the potential therapeutic applications of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide. Initial in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes associated with metabolic disorders. The compound's ability to modulate enzyme activity suggests its utility in developing treatments for conditions such as diabetes and obesity. Further preclinical studies are necessary to validate these findings and determine its safety and efficacy profile.

The role of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide in drug development is also influenced by its chemical stability and solubility characteristics. These properties are critical factors that determine its suitability for formulation into pharmaceutical products. Researchers are exploring various strategies to enhance its solubility while maintaining its stability under different storage conditions. Such efforts are essential for ensuring that the compound remains effective throughout its shelf life.

In conclusion, 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide (CAS No. 946249-44-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The integration of modern computational techniques with traditional synthetic methods has accelerated the discovery process, paving the way for new therapeutic interventions. As research continues, this compound is expected to play a crucial role in addressing various health challenges through innovative drug design strategies.